Cas no 487020-13-3 ((5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 487020-13-3
• MF: C₁₇H₁₄N₂OS₂
• MW: 326.435861110687
• CID: 6616186
• PubChem ID: 1936450
• Update Time: 2025-07-08

(5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• STK743207
• AKOS000811731
• (E)-3-(3,4-dimethylphenyl)-5-(pyridin-3-ylmethylene)-2-thioxothiazolidin-4-one
• (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-3-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• F1142-3289
• 487020-13-3
• (5E)-3-(3,4-dimethylphenyl)-5-(pyridin-3-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

• Inchi： 1S/C17H14N2OS2/c1-11-5-6-14(8-12(11)2)19-16(20)15(22-17(19)21)9-13-4-3-7-18-10-13/h3-10H,1-2H3/b15-9+
• InChI Key： PENYYSXFTHRKPP-OQLLNIDSSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=NC=CC=1)=O)C1C=CC(C)=C(C)C=1)=S

Computed Properties

• Exact Mass: 326.05475542g/mol
• Monoisotopic Mass: 326.05475542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 90.6Ų

Additional information on (5E)-3-(3,4-dimethylphenyl)-5-[(pyridin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

The Compound CAS No 487020-13-3: (5E)-3-(3,4-Dimethylphenyl)-5-[(Pyridin-3-Yl)methylidene]-2-Sulfanylidene-1,3-Thiazolidin-4-One

The compound with CAS No 487020-13-3, known as (5E)-3-(3,4-Dimethylphenyl)-5-[(Pyridin-3-Yl)methylidene]-2-Sulfanylidene-1,3-Thiazolidin-4-One, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of thiazolidinones, which are known for their diverse applications in pharmaceuticals and materials science. The thiazolidinone core of this molecule is a five-membered ring containing sulfur and nitrogen atoms, which contributes to its unique chemical properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its biological activity and found that it exhibits promising antimicrobial and anti-inflammatory properties. These findings suggest that the compound could be a valuable lead in the development of new therapeutic agents. The presence of the pyridinyl group in the molecule plays a significant role in modulating its pharmacokinetic properties, making it an attractive candidate for further investigation.

The synthesis of (5E)-3-(3,4-Dimethylphenyl)-5-[(Pyridin-3-Yl)methylidene]-2-Sulfanylidene-1,3-Thiazolidin-4-One involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the thiazolidinone ring through cyclization reactions and the subsequent introduction of the pyridinyl substituent. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the yield and purity of this compound.

In terms of structural characterization, modern analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is crucial for understanding its reactivity and biological behavior.

One of the most exciting developments involving this compound is its application in nanotechnology. Researchers have demonstrated that it can serve as a precursor for the synthesis of novel nanomaterials with unique electronic properties. These materials hold potential applications in fields such as electronics, sensors, and energy storage devices.

Furthermore, computational studies using molecular modeling software have provided valuable insights into the electronic properties of this compound. These studies have revealed that the molecule exhibits significant nonlinear optical properties, making it a candidate for use in optical devices such as lasers and nonlinear optical crystals.

In conclusion, CAS No 487020-13-3 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and promising biological activity make it an important subject for ongoing research. As advancements in synthetic chemistry and materials science continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.